Cas no 552314-23-5 (3,3,3-Trifluoro-2-(4-fluorophenyl)-2-hydroxypropionic acid ethyl ester)

• Product Name: 3,3,3-Trifluoro-2-(4-fluorophenyl)-2-hydroxypropionic acid ethyl ester
• CAS No: 552314-23-5
• MF: C₁₁H₁₀F₄O₃
• MW: 266.188917636871
• CID: 6785504
• PubChem ID: 11254126
• Update Time: 2025-06-11

3,3,3-Trifluoro-2-(4-fluorophenyl)-2-hydroxypropionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 552314-23-5
• AKOS023127597
• ethyl 3,3,3-trifluoro-2-(4-fluorophenyl)-2-hydroxypropanoate
• starbld0013237
• MFCD07780114
• BBL104156
• STL557970
• 3,3,3-TRIFLUORO-2-(4-FLUOROPHENYL)-2-HYDROXYPROPIONIC ACID ETHYL ESTER
• 3,3,3-Trifluoro-2-(4-fluorophenyl)-2-hydroxypropionic acid ethyl ester

• Inchi： 1S/C11H10F4O3/c1-2-18-9(16)10(17,11(13,14)15)7-3-5-8(12)6-4-7/h3-6,17H,2H2,1H3
• InChI Key： MASBOSORSRWAOS-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OCC)(C1C=CC(=CC=1)F)O)(F)F

Computed Properties

• Exact Mass: 266.05660683g/mol
• Monoisotopic Mass: 266.05660683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 3,3,3-Trifluoro-2-(4-fluorophenyl)-2-hydroxypropionic acid ethyl ester

3,3,3-Trifluoro-2-(4-fluorophenyl)-2-hydroxypropionic acid ethyl ester (CAS No. 552314-23-5): A Comprehensive Overview

3,3,3-Trifluoro-2-(4-fluorophenyl)-2-hydroxypropionic acid ethyl ester (CAS No. 552314-23-5) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFHP-Ethyl Ester, has garnered significant attention due to its unique chemical structure and potential applications in various therapeutic areas. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties: TFHP-Ethyl Ester is characterized by its complex molecular structure, which includes a trifluoromethyl group, a fluorophenyl ring, and an ethyl ester moiety. The presence of these functional groups imparts specific physical and chemical properties to the compound. It is a colorless liquid with a molecular weight of 276.18 g/mol. The compound exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and acetonitrile, making it suitable for various synthetic and analytical procedures.

Synthesis Methods: The synthesis of TFHP-Ethyl Ester has been extensively studied and optimized over the years. One of the most common synthetic routes involves the reaction of 4-fluorobenzaldehyde with ethyl bromoacetate in the presence of a base, followed by a nucleophilic substitution with trifluoromethyl Grignard reagent. This method yields high purity TFHP-Ethyl Ester with good yields. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalytic systems to enhance efficiency and reduce waste.

Biological Activities: TFHP-Ethyl Ester has shown promising biological activities in various preclinical studies. One of its key applications is in the field of cancer research. Studies have demonstrated that TFHP-Ethyl Ester exhibits potent antiproliferative effects on several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, TFHP-Ethyl Ester has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Pharmacokinetics: The pharmacokinetic profile of TFHP-Ethyl Ester has been extensively studied to understand its behavior in biological systems. In vitro studies have shown that the compound is rapidly absorbed and distributed throughout the body. It undergoes extensive metabolism in the liver, primarily through hydrolysis to form the corresponding acid derivative. The metabolites are then excreted via urine and bile. The half-life of TFHP-Ethyl Ester is relatively short, which may require multiple dosing regimens for sustained therapeutic effects.

Clinical Trials: While TFHP-Ethyl Ester is still in the early stages of clinical development, several Phase I trials have been initiated to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have shown that the compound is well-tolerated at low doses with minimal adverse effects. However, further studies are needed to determine optimal dosing regimens and to evaluate long-term safety profiles.

Current Research Trends: Recent research has focused on optimizing the delivery systems for TFHP-Ethyl Ester to enhance its therapeutic efficacy and reduce side effects. Nanoparticle-based delivery systems have shown promise in improving drug solubility and bioavailability while targeting specific tissues or organs. Additionally, combination therapies involving TFHP-Ethyl Ester with other anticancer agents are being explored to synergize therapeutic effects.

Conclusion: 3,3,3-Trifluoro-2-(4-fluorophenyl)-2-hydroxypropionic acid ethyl ester (CAS No. 552314-23-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its synthesis methods, delivery systems, and clinical applications to realize its full potential in treating various diseases.